Cas no 937182-06-4 (2-(1-benzothiophen-6-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(1-benzothiophen-6-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
937182-06-4 structure
Product Name:2-(1-benzothiophen-6-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:937182-06-4
MF:C14H17BO2S
MW:260.159582853317
MDL:MFCD12031214
CID:2107967
PubChem ID:71274535
Update Time:2025-08-03

2-(1-benzothiophen-6-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Benzo[b]thiophene
    • 2-(1-benzothiophen-6-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-(BENZO[B]THIOPHEN-6-YL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
    • BENZOTHIOPHENE-6-BORONIC ACID PINACOL ESTER
    • UZLBZGFKKVKQIX-UHFFFAOYSA-N
    • MB11548
    • benzo[b]thiophene,6-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-
    • G82912
    • DA-36844
    • EN300-248957
    • SCHEMBL14727556
    • CS-0356610
    • 937182-06-4
    • Z2044811638
    • MDL： MFCD12031214
    • Inchi： 1S/C14H17BO2S/c1-13(2)14(3,4)17-15(16-13)11-6-5-10-7-8-18-12(10)9-11/h5-9H,1-4H3
    • InChI Key： UZLBZGFKKVKQIX-UHFFFAOYSA-N
    • SMILES： S1C=CC2=CC=C(B3OC(C)(C)C(C)(C)O3)C=C12

Computed Properties

  • Exact Mass: 260.1042311g/mol
  • Monoisotopic Mass: 260.1042311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.7

2-(1-benzothiophen-6-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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